Cas no 126-97-6 (Ethanolomine thioglycholate)

• Product Name: Ethanolomine thioglycholate
• CAS No: 126-97-6
• MF: C₄H₁₁NO₃S
• MW: 153.200040102005
• MDL: MFCD00050789
• CID: 147936
• PubChem ID: 87561360
• Update Time: 2025-10-19

Ethanolomine thioglycholate Chemical and Physical Properties

Names and Identifiers

• (2-Hydroxyethyl)ammonium mercaptoacetate
• 2-aminoethanol,2-sulfanylacetic acid
• ETHANOLAMINE THIOGLYCOLATE
• 2-hydroxyethanaminium sulfanylacetate
• Acetic acid,mercapto-,compd. with 2-aminoethanol (1:1)
• Ethanolamine Mercaptoacetate
• Monoethanolamine Thioglycolate
• thioglycolic acid
• mercapto-acetic aci compd. with 2-aminoethanol (1：1)
• (2-hydroxyethyl)ammonium
• MEATG
• 2-Ammonioethanol
• 2-Hydroxyethanaminium
• 2-Hydroxyethylaminium
• 2-sulfanylethanoic acid
• Monoethanolaminthioglykolat
• Ethanolomine Thioglycholate
• Ethanolamine Mercaptoacetate (ca. 85% in Water)
• Monoethanolamine Thioglycolate (ca. 85% in Water)
• (2-hydroxyethyl)ammoniummercaptoacetate
• 巯基乙酸乙醇胺
• Acetic acid, mercapto-, compd. with 2-aminoethanol (1:1)
• Ethanolamine thioglycolate (ca. 85% in water)
• 2-aminoethanol; 2-sulfanylacetic acid
• 263SH5220T
• monoethanolamine mercaptoacetate
• ethanolamine; thioglycolic acid
• Jsp0
• XTJCJAPNPGGFED-UHFFFAOYSA-N
• THIOGLYCOLIC ACID MONOETHANOLAMINE SALT
• Ethanolamine thioglycolate (~85% in water), AldrichCPR
• EC 204-815-4
• Q27254042
• 126-97-6
• 2-aminoethanol;2-sulfanylacetic acid
• SCHEMBL59544
• MFCD00050789
• ETHANOL, 2-AMINO-, MERCAPTOACETATE (SALT)
• N-(2-HYDROXYETHYL)AMMONIUM THIOGLYCOLATE
• DTXSID7059569
• AS-75819
• EINECS 204-815-4
• E0813
• UNII-263SH5220T
• Ethanolomine thioglycholate

• MDL： MFCD00050789
• Inchi： 1S/C2H7NO.C2H4O2S/c3-1-2-4;3-2(4)1-5/h4H,1-3H2;5H,1H2,(H,3,4)
• InChI Key： XTJCJAPNPGGFED-UHFFFAOYSA-N
• SMILES： SCC(=O)O.OCCN

Computed Properties

• Exact Mass: 153.04600
• Monoisotopic Mass: 153.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 52.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 84.6

Experimental Properties

• PSA: 122.35000
• LogP: -0.36150

Ethanolomine thioglycholate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 25-36/38
• Safety Instruction： 26-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethanolomine thioglycholate

Comprehensive Guide to Ethanolamine Thioglycolate (CAS No. 126-97-6): Properties, Applications, and Industry Insights

Ethanolamine thioglycolate (CAS No. 126-97-6) is a specialized chemical compound widely recognized for its unique molecular structure and versatile applications. This organosulfur derivative, formed by the reaction of ethanolamine and thioglycolic acid, exhibits remarkable solubility in water and polar solvents, making it a valuable ingredient in cosmetic, pharmaceutical, and industrial formulations. Its dual functional groups (–SH and –OH) contribute to its reactivity, enabling applications ranging from hair care products to chemical synthesis intermediates.

In recent years, the demand for ethanolamine thioglycolate has surged due to its role in hair perming and straightening formulations. Consumers increasingly seek "sulfate-free hair treatments" and "low-irritation perm solutions," driving innovation in cosmetic chemistry. Research indicates that properly formulated thioglycolate-based systems can reduce hair damage by 30-40% compared to traditional alkaline perms, addressing growing concerns about "hair breakage prevention" in beauty forums.

The compound's chelating properties have also gained attention in "green chemistry" applications. Environmental regulations like the EU's REACH framework have prompted manufacturers to explore ethanolamine thioglycolate as a potential alternative to harsher metal-sequestering agents. Studies show its effectiveness in heavy metal remediation at neutral pH levels, aligning with the "sustainable wastewater treatment" trend that garnered 78% more Google searches in 2023 compared to 2021.

From a molecular standpoint, CAS 126-97-6 demonstrates intriguing characteristics. The thioglycolate moiety (–SCH2COO–) provides nucleophilic reactivity, while the ethanolamine group enhances water solubility (up to 500 g/L at 25°C). This combination explains its efficacy in "cold wave perms" where the compound breaks disulfide bonds at room temperature—a feature frequently queried in "how do acid perms work" searches. The compound's pKa of ~8.5 makes it particularly suitable for mildly acidic formulations that minimize scalp irritation.

Industrial applications extend beyond cosmetics. Ethanolamine thioglycolate serves as a chain transfer agent in polymer chemistry, enabling controlled molecular weight distributions in acrylate-based adhesives. Patent analyses reveal a 22% increase in filings mentioning this application since 2020, coinciding with the "smart adhesive technologies" market expansion. Additionally, its ability to form stable complexes with transition metals supports uses in electroplating solutions and catalysis.

Quality control of 126-97-6 requires precise analytical methods. HPLC-UV analysis typically shows ≥98% purity for cosmetic-grade material, with residual thioglycolic acid content below 0.5%—a critical parameter given recent FDA guidance on "cosmetic ingredient safety." Stability studies indicate optimal storage in amber glass at pH 6-8, addressing common industry questions about "how to prevent thioglycolate degradation."

Emerging research explores ethanolamine thioglycolate's potential in biomedical fields. Preliminary studies suggest its derivatives could assist in "protein disulfide bond reduction" for biopharmaceutical processing—a topic with 150% more PubMed citations in 2023 versus 2019. However, this application requires further clinical validation to meet stringent "pharmaceutical excipient standards."

The global market for thioglycolate compounds is projected to grow at 5.8% CAGR through 2030, with Asia-Pacific dominating production. This growth reflects shifting consumer preferences toward "professional salon-grade products" and industrial adoption of "mild reducing agents." Manufacturers are responding with improved purification techniques to achieve odor-neutral variants—a frequent request in "best thioglycolate suppliers" B2B queries.

From a regulatory perspective, ethanolamine thioglycolate complies with major cosmetic directives when used at ≤8% concentration. Recent ISO 22716 updates emphasize traceability in its supply chain, prompting innovations in "blockchain-based chemical authentication"—a trending solution for "ingredient transparency" demands. Properly documented Material Safety Data Sheets (MSDS) remain essential, particularly for addressing "how to handle thioglycolate safely" searches from laboratory professionals.

Future developments may focus on encapsulated delivery systems to enhance ethanolamine thioglycolate's stability and controlled release. Nanotechnology approaches could revolutionize its application in "targeted hair treatments," potentially reducing active ingredient quantities by 40-60% while maintaining efficacy—an innovation pathway frequently discussed in "next-gen cosmetic chemistry" webinars.